N-(1-acetylindolin-5-yl)-2-methoxyacetamide

• IUPAC Name: N-(1-acetyl-2,3-dihydroindol-5-yl)-2-methoxyacetamide
• InChI: InChI=1S/C13H16N2O3/c1-9(16)15-6-5-10-7-11(3-4-12(10)15)14-13(17)8-18-2/h3-4,7H,5-6,8H2,1-2H3,(H,14,17)
• InChI Key: DFDRXNVHVUBJPV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C1C=CC(=C2)NC(=O)COC
• Molecular Formula: C13H16N2O3
• Molecular Weight: 248.28 g/mol
• CAS No.: 1049505-76-1

Description

N-(1-acetylindolin-5-yl)-2-methoxyacetamide, also known as AIMa, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. AIMa is a derivative of indole, a heterocyclic organic compound that is widely found in nature. AIMa has been synthesized using various methods, and its unique chemical structure has led to its investigation as a potential therapeutic agent for various diseases.

Scientific Research Applications

Conventional versus Microwave Assisted Synthesis and Enzyme Inhibitory Activities

A study explored the synthesis of certain triazole analogues through conventional and microwave-assisted protocols. These compounds demonstrated potential inhibition against bovine carbonic anhydrase and acetylcholinesterase enzymes, suggesting their applicability in studying enzyme inhibition and potential therapeutic uses (Virk et al., 2018).

Synthesis, Characterization, and Biological Screening

Another study focused on the synthesis and biological screening of 5-substituted-1,3,4-oxadiazole derivatives. These compounds were evaluated for their activity against acetylcholinesterase, butyrylcholinesterase, and lipoxygenase enzymes, showing relative activity that could contribute to the development of new therapeutic agents (Rehman et al., 2013).

Reactions of Melatonin Metabolite with Carbamoyl Phosphate

Research into the melatonin metabolite N1-acetyl-5-methoxykynuramine (AMK) and its reactions with carbamoyl phosphate revealed new insights into its potential physiological pathways. This study could have implications for understanding melatonin's biological activities and its metabolites' roles in physiological processes (Kuesel et al., 2010).

Structural Aspects of Salt and Inclusion Compounds

Investigations into the structural aspects of amide-containing isoquinoline derivatives provided insights into their potential applications in material science and molecular chemistry. The study of their interactions with mineral acids and their fluorescence properties could lead to novel applications in sensing and imaging technologies (Karmakar et al., 2007).

Neuropharmacological Characterization of Psychoactive Substances

The neuropharmacological characterization of new psychoactive substances, including their interactions with various neurotransmitter systems, provides a foundation for understanding their effects and potential risks. This research is crucial for developing therapeutic strategies and assessing the safety of such compounds (Hondebrink et al., 2017).